Cas no 1261930-53-3 (3-(4-Chlorophenyl)-2-methylbenzoic acid)

• Product Name: 3-(4-Chlorophenyl)-2-methylbenzoic acid
• CAS No: 1261930-53-3
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD18319922
• CID: 1037936
• Update Time: 2025-05-20

3-(4-Chlorophenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-chlorophenyl)-2-methylbenzoic acid
• 3-(4-Chlorophenyl)-2-methylbenzoic acid

• MDL： MFCD18319922
• Inchi： 1S/C14H11ClO2/c1-9-12(3-2-4-13(9)14(16)17)10-5-7-11(15)8-6-10/h2-8H,1H3,(H,16,17)
• InChI Key： IOANQHIWHOQHRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 246.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 4.01360

Additional information on 3-(4-Chlorophenyl)-2-methylbenzoic acid

Compound CAS No. 1261930-53-3: 3-(4-Chlorophenyl)-2-methylbenzoic Acid

The compound with CAS No. 1261930-53-3, commonly referred to as 3-(4-Chlorophenyl)-2-methylbenzoic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chlorophenyl group and a methyl substituent. The benzoic acid core of the molecule is a fundamental building block in many organic compounds, and the addition of the 4-chlorophenyl and methyl groups introduces interesting chemical properties and potential applications.

Recent studies have highlighted the importance of 3-(4-Chlorophenyl)-2-methylbenzoic acid in various areas of research, including drug discovery, material science, and catalysis. Its structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of novel pharmaceutical agents, where its ability to interact with biological targets has shown promise in therapeutic applications.

The synthesis of 3-(4-Chlorophenyl)-2-methylbenzoic acid involves a series of well-established organic reactions. Typically, the compound is prepared through a Friedel-Crafts acylation or through coupling reactions involving aryl halides. The choice of synthetic pathway depends on the specific requirements of the reaction, such as regioselectivity and yield optimization. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis of this compound more accessible for large-scale production.

In terms of physical properties, 3-(4-Chlorophenyl)-2-methylbenzoic acid exhibits a melting point around 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under standard conditions also contributes to its utility in both laboratory and industrial settings.

One of the most exciting developments involving 3-(4-Chlorophenyl)-2-methylbenzoic acid is its application in materials science. Researchers have investigated its potential as a precursor for advanced materials such as polymers and coordination compounds. For example, the molecule's carboxylic acid group can serve as a binding site for metal ions, enabling the formation of metal-organic frameworks (MOFs) with unique catalytic or adsorptive properties.

Moreover, recent studies have delved into the biological activity of 3-(4-Chlorophenyl)-2-methylbenzoic acid, particularly its effects on cellular processes and enzyme activity. Initial findings suggest that this compound may exhibit modulatory effects on key enzymes involved in metabolic pathways, potentially opening avenues for its use in treating metabolic disorders or inflammatory conditions.

In conclusion, CAS No. 1261930-53-3, or 3-(4-Chlorophenyl)-2-methylbenzoic acid, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and understanding of its properties, positions it as an important molecule for future research and development.